Cas no 2228333-04-6 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid)

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid structure
2228333-04-6 structure
Product Name:2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid
CAS No:2228333-04-6
MF:C11H18N2O2
MW:210.272822856903
CID:5776028
PubChem ID:165700202
Update Time:2023-11-15

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid
    • EN300-1786919
    • 2228333-04-6
    • Inchi: 1S/C11H18N2O2/c1-5-9(11(14)15)10-7(3)12-13(6-2)8(10)4/h9H,5-6H2,1-4H3,(H,14,15)
    • InChI Key: NVMWRNPLNSVIAB-UHFFFAOYSA-N
    • SMILES: OC(C(CC)C1C(C)=NN(CC)C=1C)=O

Computed Properties

  • Exact Mass: 210.136827821g/mol
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1Ų

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid Pricemore >>

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